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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

Technical Support Center: But-2-ynedinitrile
Production
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the production and handling of but-2-ynedinitrile, with a focus

on considerations for scaling up.

Frequently Asked Questions (FAQs)
What is but-2-ynedinitrile?

But-2-ynedinitrile, also known as dicyanoacetylene or carbon subnitride, is a chemical

compound with the formula C₄N₂.[1] It is a colorless, volatile liquid at room temperature.[1] Its

linear molecular structure consists of a chain of four carbon atoms with alternating triple and

single covalent bonds, terminated by nitrogen atoms (N≡C−C≡C−C≡N).[1][2]

What are the key properties of but-2-ynedinitrile?

But-2-ynedinitrile is characterized by its high reactivity, primarily due to the strongly electron-

withdrawing nature of its terminal cyanide groups.[2] It has a high positive standard enthalpy of

formation, indicating it is an endothermic compound that can release significant energy upon

decomposition.[1][2] When burned in pure oxygen, it produces an extremely hot, bright blue-

white flame.[2]
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What are the primary safety concerns associated with but-2-ynedinitrile?

But-2-ynedinitrile is extremely flammable and poses a significant explosion risk, especially in

its pure form or in concentrated solutions.[1][3] It is also considered highly toxic and has a high

vapor pressure, making it a considerable inhalation hazard.[4] The compound can polymerize

at room temperature, forming a dark solid. Upon heating to decomposition, it emits toxic

cyanide fumes.[3]

How should but-2-ynedinitrile be stored?

Due to its instability and tendency to polymerize, but-2-ynedinitrile should be stored at very

low temperatures, such as in dry ice (-78 °C) or liquid nitrogen, in a sealed container away from

light and oxygen. Diluted solutions of but-2-ynedinitrile are significantly more stable and can

be handled under standard conditions with appropriate precautions.

Data Presentation
Table 1: Physical and Chemical Properties of But-2-ynedinitrile

Property Value References

IUPAC Name But-2-ynedinitrile [1]

Synonyms
Dicyanoacetylene, Carbon

subnitride
[1]

Molecular Formula C₄N₂ [1][2]

Molar Mass 76.06 g/mol [1][2]

Appearance Colorless volatile liquid [1]

Melting Point 20.5 °C [1][5]

Boiling Point 76.5 °C [1][5]

Density ~0.97 g/cm³ [5][6]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
+500.4 kJ/mol [1][2]
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Table 2: Comparison of Synthesis Routes for But-2-ynedinitrile

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis
Route

Key
Reagents

Scale
Reported
Max. Yield

Key
Considerati
ons

References

Direct

Synthesis

Elemental

Carbon

(graphite),

Nitrogen Gas

Industrial Not specified

Requires

extremely

high

temperatures

(2400-2700

°C) and

precise

temperature

control.

[2]

Dehydration

Acetylene

dicarboxyami

de,

Phosphorus

pentoxide

(P₂O₅)

Laboratory 40%

A common

lab-scale

method.

[2]

Elimination

Reaction

Dihalogenate

d

succinonitrile

derivative,

Strong base

Laboratory Not specified

A

hypothetical

route

involving two

successive

E2

eliminations.

[2]

Reaction with

Carbides

Cyanogen

chloride or

bromide,

Carbide (e.g.,

sodium

carbide)

Laboratory Not specified

Considered a

dangerous

route due to

the high

toxicity of

cyanogen

halides.

Pyrolysis
Tetracyanoet

hylene
Laboratory 51-61% - [7]
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Troubleshooting Guides
Issue: Low Yield During Synthesis

Question: My synthesis of but-2-ynedinitrile via the dehydration of acetylene

dicarboxyamide is resulting in a much lower yield than the reported 40%. What are the

potential causes and solutions?

Answer:

Incomplete Dehydration: Ensure the dehydrating agent, phosphorus pentoxide (P₂O₅), is

fresh and used in sufficient excess. P₂O₅ is highly hygroscopic and its effectiveness

diminishes with exposure to moisture.

Sub-optimal Reaction Temperature: The reaction temperature needs to be carefully

controlled. Too low a temperature will result in an incomplete reaction, while too high a

temperature can lead to decomposition of the product.

Product Loss During Workup: But-2-ynedinitrile is volatile. Ensure that all distillation and

purification steps are performed in a well-sealed apparatus to prevent evaporative losses.

Cold traps can be effective in capturing the product.

Impure Starting Materials: The purity of the starting acetylene dicarboxyamide can

significantly impact the yield. Consider recrystallizing the starting material if its purity is in

doubt.

Issue: Product Instability and Polymerization

Question: I've successfully synthesized but-2-ynedinitrile, but it is turning into a dark solid

upon storage. How can I prevent this?

Answer:

Improper Storage Temperature: But-2-ynedinitrile is known to polymerize at room

temperature. It is crucial to store the pure compound at low temperatures, such as on dry

ice or in liquid nitrogen.
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Presence of Oxygen or Light: Polymerization can be initiated or accelerated by the

presence of oxygen and light. Store the compound in a dark container under an inert

atmosphere (e.g., argon or nitrogen).

Use of Dilute Solutions: For many applications, using a dilute solution of but-2-
ynedinitrile can mitigate the risk of polymerization. These solutions are considerably more

stable at standard temperatures.

Issue: Safety Concerns During Scale-Up

Question: We are planning to scale up our synthesis of but-2-ynedinitrile. What are the

critical safety considerations?

Answer:

Explosion Hazard: Due to its high endothermic heat of formation, pure but-2-ynedinitrile
can be explosive.[1] When scaling up, it is imperative to have robust temperature control

and to avoid conditions that could lead to rapid decomposition. Consider the use of flow

chemistry, which can offer better control over reaction parameters and minimize the

volume of hazardous material at any given time.[8]

Toxicity and Exposure: But-2-ynedinitrile is toxic and has a high vapor pressure. All

manipulations should be conducted in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including gloves and respiratory protection. For

larger quantities, a closed system is highly recommended.

Thermal Management: The synthesis and purification processes, especially distillation,

must have adequate cooling capacity to manage the heat and prevent runaway reactions

or excessive pressure buildup.

Emergency Preparedness: Have a clear and well-rehearsed emergency plan in place to

handle potential spills, fires, or explosions. This should include access to appropriate fire

extinguishing agents and knowledge of first aid for cyanide exposure.

Experimental Protocols
Laboratory-Scale Synthesis via Dehydration of Acetylene Dicarboxyamide
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This protocol is based on literature descriptions and should be performed by trained personnel

with appropriate safety precautions.

Preparation: In a round-bottom flask, thoroughly mix acetylene dicarboxyamide with a 3-5

fold molar excess of phosphorus pentoxide (P₂O₅) under an inert atmosphere.

Reaction Setup: Equip the flask with a distillation apparatus, including a condenser and a

receiving flask cooled in a dry ice/acetone bath.

Heating: Gently heat the reaction mixture under vacuum. The but-2-ynedinitrile will sublime

and then distill, collecting in the cooled receiving flask.

Purification: The collected product can be further purified by vacuum sublimation or

atmospheric distillation.[5]

Storage: Immediately transfer the purified product to a sealed, dark container and store at or

below dry ice temperatures.

Visualizations

Preparation Reaction Purification & Storage

Start Mix Acetylene Dicarboxyamide
and P₂O₅

Assemble Distillation
Apparatus

Heat Under
Vacuum

Collect Product in
Cold Trap

Vacuum Sublimation/
Distillation

Store at Low
Temperature End

Click to download full resolution via product page

Caption: A generalized workflow for the laboratory synthesis of but-2-ynedinitrile.
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Caption: A decision tree for troubleshooting common issues in but-2-ynedinitrile synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=6000
https://www.researchgate.net/publication/335899134_Chapter_16_Upscaling_the_Aza-Diels-Alder_Reaction_for_Pharmaceutical_Industrial_Needs_in_Flow_Chemistry
https://www.benchchem.com/product/b094463#considerations-for-scaling-up-but-2-ynedinitrile-production
https://www.benchchem.com/product/b094463#considerations-for-scaling-up-but-2-ynedinitrile-production
https://www.benchchem.com/product/b094463#considerations-for-scaling-up-but-2-ynedinitrile-production
https://www.benchchem.com/product/b094463#considerations-for-scaling-up-but-2-ynedinitrile-production
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

